molecular formula C12H15NO2S B8683796 7-(4-Methoxyphenyl)-1,4-thiazepan-5-one

7-(4-Methoxyphenyl)-1,4-thiazepan-5-one

Cat. No.: B8683796
M. Wt: 237.32 g/mol
InChI Key: GVYWKFZAQBPVIC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-(4-Methoxyphenyl)-1,4-thiazepan-5-one is a useful research compound. Its molecular formula is C12H15NO2S and its molecular weight is 237.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H15NO2S

Molecular Weight

237.32 g/mol

IUPAC Name

7-(4-methoxyphenyl)-1,4-thiazepan-5-one

InChI

InChI=1S/C12H15NO2S/c1-15-10-4-2-9(3-5-10)11-8-12(14)13-6-7-16-11/h2-5,11H,6-8H2,1H3,(H,13,14)

InChI Key

GVYWKFZAQBPVIC-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)C2CC(=O)NCCS2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-aminoethanethiol hydrochloride (31.0 g, 0.273 mol) and 140 mL of methanol is cooled to 0° C. and treated with pulverized sodium hydroxide (12.0 g, 0.475 mol) followed by trans-methyl 4-methoxycinnamate (52.4 g, 0.273 mol). The reaction mixture is allowed to warm to room temperature and stirred for 5 days. The mixture is then heated to 60° C. for 30 minutes and filtered while still warm. The methanolic solution is concentrated to ca 1/4 volume and the product is isolated by filtration (35 g).
Quantity
31 g
Type
reactant
Reaction Step One
Quantity
140 mL
Type
solvent
Reaction Step One
Quantity
12 g
Type
reactant
Reaction Step Two

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